methyl 3-({cyclohexyl[(1,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]amino}methyl)-4-methoxybenzoate

• Molecular Formula: C21H29N3O5S
• Molecular Weight: 435.5 g/mol
• IUPAC Name: methyl 3-[[cyclohexyl-(1,5-dimethylpyrazol-4-yl)sulfonylamino]methyl]-4-methoxybenzoate
• InChI: InChI=1S/C21H29N3O5S/c1-15-20(13-22-23(15)2)30(26,27)24(18-8-6-5-7-9-18)14-17-12-16(21(25)29-4)10-11-19(17)28-3/h10-13,18H,5-9,14H2,1-4H3
• InChI Key: LUTVKNRDRMJSSR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1C)S(=O)(=O)N(CC2=C(C=CC(=C2)C(=O)OC)OC)C3CCCCC3

Description

Methyl 3-({cyclohexyl[(1,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]amino}methyl)-4-methoxybenzoate is a complex organic compound with a multifaceted structure. Let’s break it down:

Core Structure: The central core consists of a benzoate moiety (benzene ring with a carboxylate group) attached to a methyl group.

Functional Groups:

Preparation Methods

Synthetic Routes::

Sulfonamide Formation:

Industrial Production::

• Industrial-scale synthesis typically involves optimized one-pot reactions to improve yield and efficiency.

Chemical Reactions Analysis

Reactivity: Methyl 3-({cyclohexyl[(1,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]amino}methyl)-4-methoxybenzoate undergoes various reactions

Common Reagents:

Major Products: Hydrolysis of the ester yields the corresponding acid and alcohol.

Scientific Research Applications

Medicine: Investigated as a potential drug candidate due to its diverse pharmacological activities (antibacterial, anti-inflammatory, etc.).

Chemistry: Used as a building block in organic synthesis.

Industry: Employed in the development of novel materials.

Mechanism of Action

Targets: Likely interacts with enzymes or receptors due to its structural complexity.

Pathways: Further research needed to elucidate specific pathways.

Comparison with Similar Compounds

Uniqueness: Its combination of sulfonyl, cyclohexyl, and methoxy groups sets it apart.

Similar Compounds: Other sulfonyl-containing compounds like clemizole, metronidazole, and omeprazole.